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Cat. No.: B1240059

4-Hydroxymandelate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxymandelate, a key aromatic alpha-hydroxy acid, holds significant interest in
biomedical research and drug development. It serves as a crucial intermediate in the
biosynthesis of essential compounds, including the antioxidant Coenzyme Q10, and is a
valuable precursor in the synthesis of pharmaceuticals.[1][2] This technical guide provides an
in-depth overview of the chemical properties, structure, and biological significance of 4-
Hydroxymandelate, supplemented with detailed experimental protocols and data presented
for clarity and practical application.

Chemical Properties and Structure

4-Hydroxymandelate, also known as p-hydroxymandelic acid, is an organic compound with
the chemical formula CsHsOa4.[3] It is structurally characterized by a benzene ring substituted
with a hydroxyl group and a hydroxyacetic acid moiety. This structure confers both acidic and
phenolic properties to the molecule.

Physicochemical Properties
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A summary of the key physicochemical properties of 4-Hydroxymandelate is presented in the
table below. It is important to note that the compound typically exists as a monohydrate.[4][5]

Property Value Source
Molecular Formula CsHsOa4 [3]
Molar Mass 168.148 g/mol [4]

Light red powder, Colorless
Appearance crystalline solid, or White to [4161[7]

off-white crystalline solid

] ] 82-85 °C (monohydrate)[5][6] ]
Melting Point Various
[8], 89 °C[4], 103-106 °CJ[3]

pKa (Strongest Acidic) 3.3-3.507 [319]

Solubility Good solubility in water 516171181

Chemical Structure

4-Hydroxymandelate possesses a chiral center at the alpha-carbon of the carboxylic acid,
leading to the existence of two enantiomers: (R)-4-hydroxymandelic acid and (S)-4-
hydroxymandelic acid.[10][11] The specific sterecisomer is often crucial for its biological activity
and application in chiral synthesis.

Key Structural Features:

» Phenolic Hydroxyl Group: Confers antioxidant properties and provides a site for further
chemical modification.

o Alpha-Hydroxy Carboxylic Acid Moiety: Responsible for its acidic nature and participation in
various metabolic reactions.

e Aromatic Ring: Provides a scaffold for interactions with biological targets.

Biological Significance and Signaling Pathways
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4-Hydroxymandelate is a metabolite found in various organisms, from bacteria to humans.[12]
Its significance stems from its role as an intermediate in key metabolic pathways.

Biosynthesis of Coenzyme Q10

Recent research has identified (S)-4-hydroxymandelate as a crucial intermediate in the
biosynthesis of the headgroup of Coenzyme Q10 (CoQ210) in human cells.[12][13] This
discovery has shed light on the previously incomplete understanding of CoQ10 synthesis. The
pathway begins with the conversion of 4-hydroxyphenylpyruvate, a derivative of the amino acid
tyrosine.

The enzymatic conversion of 4-hydroxyphenylpyruvate to 4-hydroxymandelate is a key step in
this pathway. The enzyme 4-hydroxymandelate synthase catalyzes this reaction.[14]

Biosynthesis of (S)-4-Hydroxymandelate Further steps in CoQ10 Synthesis

Tyrosine 4-Hydroxymandelate Multiple
Tyrosine aminotransferase p_Hydroxyphenylpyruvate synthase S_4_Hydroxymandelate enzymatic steps @

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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